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Compound of Interest

(3-
Chloropropyl)diethoxymethylsilane

Cat. No.: B077525

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (3-
Chloropropyl)diethoxymethylsilane (CAS No. 13501-76-3), a versatile organosilane
compound. It details the molecule's structure, physicochemical properties, a common synthesis
protocol, and its significant applications across various industries, including its role as a crucial
chemical intermediate and coupling agent.

Molecular Structure and Physicochemical
Properties

(3-Chloropropyl)diethoxymethylsilane is a bifunctional organosilane featuring a hydrolyzable
diethoxy-methylsilyl group and a reactive chloropropyl group. The central silicon atom is
bonded to a methyl group, two ethoxy groups, and the eponymous 3-chloropropyl chain. This
unique structure allows it to act as a molecular bridge between inorganic substrates and
organic polymers. The ethoxy groups can hydrolyze to form silanol groups, which can then
condense with hydroxyl groups on inorganic surfaces, while the chloro- functional group can
participate in a variety of organic reactions.

The key physicochemical properties of (3-Chloropropyl)diethoxymethylsilane are
summarized in the table below for easy reference.
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CAS Number

13501-76-3

Molecular Formula

CsH19CI02SI[1][2][3][4] or CoH21ClO2Si[5]

IUPAC Name 3-chloropropyl-diethoxy-methylsilane[1]
Molecular Weight 210.77 g/mol [1][2][31[4]

Appearance Colorless transparent liquid[2]

Density 0.9744 g/cm? at 20 °C[2]

Boiling Point 81-83 °C at 8 Torr[2][3]

Flash Point 79.6 +12.0 °C[2]

Refractive Index 1.423[2][3]

SMILES CCO--INVALID-LINK--(CCCCI)OCC[1]
InChiKey KEZMLECYELSZDC-UHFFFAOY SA-N[1][2][3]

[4]

Note: There is a discrepancy in the molecular formula reported in one source. The formula
CsH19CIO2Si is consistent with the provided IUPAC name and molecular weight.

Synthesis Pathway: Hydrosilylation

The primary industrial synthesis route for (3-Chloropropyl)diethoxymethylsilane is the
hydrosilylation reaction. This process involves the addition of a silicon-hydride bond across an
alkene double bond. Specifically, Diethoxymethylsilane is reacted with Allyl Chloride in the
presence of a platinum-based catalyst, such as Karstedt's catalyst or Speier's catalyst. This
reaction is highly efficient and provides good selectivity for the terminal (anti-Markovnikov)
addition product.
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Diethoxymethylsilane Allyl Chloride
(CHs)(CH3CH20)2SiH (CH2=CHCH_2Cl)

Platinum Catalyst
(e.g., Karstedt's)

Hydrosilylation

(3-Chloropropyl)diethoxymethylsilane

(CHs)(CH3CH20)2Si(CH2)3ClI

Click to download full resolution via product page
Synthesis of (3-Chloropropyl)diethoxymethylsilane via Hydrosilylation.

Experimental Protocols
Generalized Protocol for the Synthesis of (3-
Chloropropyl)diethoxymethylsilane

This protocol describes a general procedure for the platinum-catalyzed hydrosilylation of allyl
chloride. Researchers should adapt this procedure based on available equipment and specific
reaction scale.

A. Materials and Equipment:
» Reactants: Diethoxymethylsilane (high purity), Allyl Chloride (stabilized, high purity).

o Catalyst: Karstedt's catalyst (platinum-divinyltetramethyldisiloxane complex) or a solution of
hexachloroplatinic acid (HzPtCle) in isopropanol.

e Solvent (Optional): Anhydrous toluene or xylene.
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Equipment: A three-neck round-bottom flask, reflux condenser, dropping funnel, magnetic
stirrer with hotplate, nitrogen/argon inlet, thermometer, and a distillation apparatus for
purification.

. Experimental Procedure:

Reaction Setup: Assemble the reaction flask with the condenser, dropping funnel, and
nitrogen inlet. Ensure all glassware is oven-dried and the system is inerted by purging with
dry nitrogen or argon.

Charging the Reactor: Charge the flask with Diethoxymethylsilane and, if used, the
anhydrous solvent. Begin stirring.

Catalyst Addition: Add the platinum catalyst to the stirred silane solution. Typically, platinum
is used at a concentration of 5-20 ppm relative to the reactants.

Initiating the Reaction: Gently heat the mixture to 50-60 °C.

Substrate Addition: Add the Allyl Chloride dropwise from the dropping funnel to the heated
reaction mixture. The reaction is exothermic; control the addition rate to maintain the reaction
temperature between 60-90 °C.

Reaction Monitoring: After the addition is complete, maintain the temperature and continue
stirring for 2-4 hours. The reaction progress can be monitored by Gas Chromatography (GC)
to observe the consumption of reactants.

Work-up and Purification:
o Cool the reaction mixture to room temperature.

o If necessary, the catalyst can be deactivated or removed using activated carbon or specific
scavengers.

o The crude product is purified by fractional distillation under reduced pressure to remove
unreacted starting materials and any side products, yielding pure (3-
Chloropropyl)diethoxymethylsilane.
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C. Safety Precautions:

Organosilanes and allyl chloride are flammable and toxic. Handle all chemicals in a well-
ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.

The hydrosilylation reaction can be highly exothermic. Ensure proper temperature control to
prevent runaway reactions.

Key Applications in Research and Industry

The dual functionality of (3-Chloropropyl)diethoxymethylsilane makes it a valuable
compound in numerous applications.

Silane Coupling Agent: Its most prominent role is as a coupling agent to promote adhesion
between inorganic materials (like glass, metals, and silica) and organic polymers.[5] This
enhances the compatibility and durability of coatings, adhesives, and sealants.[5]

Chemical Intermediate: It serves as a critical building block in the synthesis of more complex
organosilanes and specialty chemicals.[5] The chloropropyl group can be substituted by
various nucleophiles (e.g., amines, thiols) to create a wide range of functionalized silanes for
applications in pharmaceuticals and agrochemicals.[5]

Surface Modification: The compound is used to modify the surfaces of substrates, altering
their properties such as hydrophobicity or hydrophilicity.[5]

Polymer and Materials Science: In the plastics industry, it is used as an additive to improve
material properties. For instance, it can restrain the migration of additives in PVC and
enhance the climate adaptability and resilience of polyurethane foams.[6][7] It also helps to
boost the strength of polyurethane elastomers and improve the characteristics of vulcanized
rubber.[6]

Conclusion
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(3-Chloropropyl)diethoxymethylsilane is a high-value chemical with a unique molecular
architecture that enables a broad spectrum of applications. Its function as a bridge between
inorganic and organic materials makes it indispensable as a coupling agent and surface
modifier. Furthermore, its utility as a synthetic intermediate provides a platform for the
development of novel materials and molecules. The robust synthesis via hydrosilylation
ensures its availability for both industrial-scale production and advanced research applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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